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Compound of Interest

Compound Name: 2-Hydroxy-4-methylpyridine

Cat. No.: B087338 Get Quote

This guide provides immediate, essential safety protocols and logistical information for

researchers, scientists, and drug development professionals handling 2-Hydroxy-4-
methylpyridine (CAS No: 13466-41-6). Following these procedures is critical for ensuring

personal safety and proper disposal.

Hazard Identification and Safety Data
2-Hydroxy-4-methylpyridine is classified as a hazardous substance. It is known to cause skin

and serious eye irritation and may cause respiratory irritation.[1][2] Adherence to the safety

precautions outlined below is mandatory.

Hazard Classification GHS Hazard Statement
Precautionary Statement
Codes

Skin Irritation (Category 2)[1]

[2]
H315: Causes skin irritation[1]

P264, P280, P302+P352,

P332+P317, P362+P364[1]

Eye Irritation (Category 2)[1][2]
H319: Causes serious eye

irritation[1]

P280, P305+P351+P338,

P337+P317[1][2]

Specific Target Organ Toxicity -

Single Exposure (Category 3)

[1]

H335: May cause respiratory

irritation[1]

P261, P271, P304+P340,

P319, P403+P233, P405[1]

Note: Occupational exposure limit values are not available for 2-Hydroxy-4-methylpyridine.[1]
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Personal Protective Equipment (PPE) Protocol
A risk assessment should be conducted to determine the specific PPE requirements for the

planned procedure. The following provides a baseline for handling 2-Hydroxy-4-
methylpyridine.

Protection Type Specification
Rationale and Best
Practices

Eye/Face Protection

Tightly fitting safety goggles or

chemical safety glasses

conforming to EN166 (EU) or

NIOSH (US) standards.[1] A

face shield should be used in

conjunction with goggles when

there is a significant risk of

splashing.[3][4]

Prevents eye contact which

can cause serious irritation.[1]

Contact lenses may absorb

irritants and should be

avoided; if worn, they must be

removed immediately if

exposure occurs, before

rinsing the eyes.[1]

Skin Protection

Chemical-impermeable gloves

(e.g., Nitrile, Neoprene) and

impervious, flame-retardant

protective clothing.[1][3] Boots

may be required to prevent

contact.[3]

Prevents skin irritation.[1]

Contaminated clothing must be

removed immediately and

washed thoroughly before

reuse.[1]

Respiratory Protection

Use only in a well-ventilated

area.[1] If engineering controls

are insufficient, a dust mask

(type N95, US) or a full-face

respirator with an appropriate

filter should be used.

Protects against respiratory

irritation from dust or aerosols.

[1] A respirator is necessary if

exposure limits are exceeded

or if irritation is experienced.[1]

Procedural Workflow for Handling 2-Hydroxy-4-
methylpyridine
The following diagram outlines the standard operational workflow for safely managing 2-
Hydroxy-4-methylpyridine from initial preparation to final disposal.
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1. Preparation

Don PPE
(Goggles, Gloves, Lab Coat)

Verify Ventilation
(Fume Hood)

2. Handling

Weigh/Transfer Chemical
(Avoid Dust Formation)

Perform Experiment

3. Cleanup & Storage

Decontaminate Surfaces
& Glassware

Store in Tightly Closed
Container in Cool, Dry Place

4. Disposal

Dispose of Waste in
Approved Hazardous Waste

Container

Remove PPE

Click to download full resolution via product page

Caption: Workflow for safe handling of 2-Hydroxy-4-methylpyridine.
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Detailed Experimental Protocols
Step 1: Preparation and Safe Handling

Ventilation: Always handle 2-Hydroxy-4-methylpyridine in a well-ventilated area, preferably

within a chemical fume hood.[1]

Personal Protective Equipment (PPE): Before handling, put on all required PPE as specified

in the table above.

Handling Precautions: Avoid the formation of dust and aerosols.[1] Use non-sparking tools to

prevent ignition.[1] Avoid all personal contact, including inhalation and contact with skin and

eyes. Do not eat, drink, or smoke in the handling area.[3]

After Handling: Wash hands and any exposed skin thoroughly after handling the substance.

[1]

Step 2: Storage
Container: Store the chemical in its original, tightly closed container.[1]

Conditions: Keep the container in a dry, cool, and well-ventilated place.[1]

Security: The storage area should be locked up and accessible only to authorized personnel.

[1]

Step 3: Accidental Release Measures
Personnel: Evacuate personnel to a safe area, keeping people upwind of the spill.[1]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical

enter drains.[1]

Cleanup: Collect the spilled material using spark-proof tools and place it in a suitable, closed

container for disposal.[1] Avoid generating dust during cleanup.[1]

Step 4: Disposal Plan

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b087338?utm_src=pdf-body
https://www.echemi.com/sds/2-hydroxy-4-methylpyridine-pd180930104819.html
https://www.echemi.com/sds/2-hydroxy-4-methylpyridine-pd180930104819.html
https://www.echemi.com/sds/2-hydroxy-4-methylpyridine-pd180930104819.html
https://www.jubilantingrevia.com/uploads/files/332msds_0102GjGhs07Div.03sds2-(Hydroxymethyl)pyridine.pdf
https://www.echemi.com/sds/2-hydroxy-4-methylpyridine-pd180930104819.html
https://www.echemi.com/sds/2-hydroxy-4-methylpyridine-pd180930104819.html
https://www.echemi.com/sds/2-hydroxy-4-methylpyridine-pd180930104819.html
https://www.echemi.com/sds/2-hydroxy-4-methylpyridine-pd180930104819.html
https://www.echemi.com/sds/2-hydroxy-4-methylpyridine-pd180930104819.html
https://www.echemi.com/sds/2-hydroxy-4-methylpyridine-pd180930104819.html
https://www.echemi.com/sds/2-hydroxy-4-methylpyridine-pd180930104819.html
https://www.echemi.com/sds/2-hydroxy-4-methylpyridine-pd180930104819.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Classification: Chemical waste generators must determine if the discarded chemical is

classified as hazardous waste.[5]

Disposal Procedure: Dispose of the contents and the container at an approved waste

disposal facility.[1] This must be done in accordance with all applicable local, regional, and

national laws and regulations.

Contaminated Packaging: Contaminated containers should be treated as the chemical itself

and disposed of accordingly.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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